Cas no 113140-14-0 (7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine)

• Product Name: 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine
• CAS No: 113140-14-0
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 1026526
• PubChem ID: 20040902
• Update Time: 2025-06-08

7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine
• 3-amino-7-chloro-5-methyl-1H-pyrazolo[4,3-b]pyridine
• AK-55187
• ANW-57680
• CTK8B7563
• KB-74146
• DB-359817
• 113140-14-0
• SDUXEFIOARHCOA-UHFFFAOYSA-N
• DTXSID60601931
• SCHEMBL10565223

• Inchi： 1S/C7H7ClN4/c1-3-2-4(8)5-6(10-3)7(9)12-11-5/h2H,1H3,(H3,9,11,12)
• InChI Key： SDUXEFIOARHCOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2C(N)=NNC=21

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine

Research Brief on 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS: 113140-14-0)

7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS: 113140-14-0) is a pyrazolopyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique heterocyclic structure, has been investigated for its role as a key intermediate in the synthesis of various biologically active molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential applications in drug discovery, particularly in the fields of oncology and central nervous system (CNS) disorders.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic method that improves yield and purity, reducing the need for costly purification steps. This development is particularly relevant for industrial-scale production, where cost-efficiency and reproducibility are critical. The study also emphasized the compound's stability under various conditions, making it a reliable building block for further derivatization.

Pharmacological research has identified 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine as a promising scaffold for kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. In vitro studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which reported nanomolar-level inhibitory activity against CDK2, a protein often overexpressed in cancer cells.

Beyond oncology, the compound's potential in treating CNS disorders has also been explored. Its structural features suggest good blood-brain barrier (BBB) permeability, a critical factor for CNS-active drugs. Preliminary in vivo studies in rodent models have shown that certain analogs of 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine exhibit anxiolytic and antidepressant-like effects, possibly through modulation of GABAergic or serotonergic pathways. However, further research is needed to elucidate the exact mechanisms and optimize the therapeutic window.

In conclusion, 7-Chloro-5-methyl-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS: 113140-14-0) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent studies have advanced its synthetic accessibility and highlighted its potential as a kinase inhibitor and CNS-active agent. Future research should focus on expanding its therapeutic repertoire, optimizing its pharmacokinetic properties, and translating preclinical findings into clinical applications. The continued exploration of this scaffold underscores its importance in the evolving landscape of chemical biology and medicinal chemistry.